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Compound of Interest

Compound Name: N-Butylfluorescein

Cat. No.: B562091

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
disposal of N-Butylfluorescein powder. It is intended to equip laboratory personnel with the
necessary knowledge to minimize risks and implement best practices when working with this
fluorescent compound. This document also outlines its key applications and provides a
foundational experimental protocol for its use as a fluorogenic substrate.

Chemical and Physical Properties

N-Butylfluorescein is a fluorescent compound utilized in various biochemical assays. A
thorough understanding of its physical and chemical properties is fundamental to its safe
handling and application.
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Property Value Source(s)
CAS Number 335193-91-4 [1][2]
Molecular Formula C24H200s5 [1]
Molecular Weight 388.4 g/mol [1]
Appearance Yellow to red-brown solid 2]

powder
Excitation Maximum (Aex) 467 nm
Emission Maximum (Aem) 512 nm

Slightly soluble in Chloroform

Solubility
and Methanol.
Boiling Point 603.7°C at 760 mmHg
Density 1.38 g/cm3
Storage Temperature -20°C

Stability

> 4 years when stored at -20°C

Safety and Hazard Information

While specific toxicity data such as LD50 or LC50 for N-Butylfluorescein is not readily

available in the provided search results, it is imperative to handle it with care, assuming it may

have hazardous properties. General safety precautions for handling chemical powders should

be strictly followed.

Hazard Statements (General for similar compounds, specific SDS should be consulted):

e May be harmful if swallowed or inhaled.

e May cause skin and serious eye irritation.

» May be harmful to aquatic life.

Precautionary Statements (General, specific SDS should be consulted):
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e Avoid breathing dust.

e Wash skin thoroughly after handling.

e Do not eat, drink, or smoke when using this product.
e Use only outdoors or in a well-ventilated area.

e Avoid release to the environment.

o Wear protective gloves, eye protection, and face protection.

Safe Handling and Personal Protective Equipment
(PPE)

A systematic approach to handling N-Butylfluorescein powder is crucial to ensure personnel
safety and prevent contamination.

Preparation | | Han dling Post-Handling
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Safe handling workflow for N-Butylfluorescein powder.

Personal Protective Equipment (PPE): The following PPE should be worn at all times when
handling N-Butylfluorescein powder:

o Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Nitrile or other chemically resistant gloves.

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 or
higher-rated respirator should be used. Work should ideally be conducted in a fume hood or
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other ventilated enclosure.

» Protective Clothing: A laboratory coat is mandatory. For larger quantities, chemical-resistant
coveralls may be appropriate.

Storage and Disposal

Storage: Store N-Butylfluorescein powder in a tightly sealed container in a cool, dry, and well-
ventilated area. For long-term stability, storage at -20°C is recommended. Keep away from
strong oxidizing agents.

Disposal: Specific disposal guidelines for N-Butylfluorescein are not readily available. All
waste disposal should be conducted in accordance with local, state, and federal regulations. As
a general rule, chemical waste should be collected in a designated, labeled container and
disposed of through an approved hazardous waste disposal program. Avoid release into the
environment.

First Aid Measures

In the event of exposure to N-Butylfluorescein powder, the following first aid measures should
be taken immediately:

 Inhalation: Move the person to fresh air. If breathing has stopped, give artificial respiration.
Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If irritation persists, seek medical attention.

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and seek immediate medical attention.

Experimental Protocols: Application in PI-PLC
Assays
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N-Butylfluorescein is a precursor in the synthesis of fluorogenic substrates like butyl
fluorescein myo-inositol phosphate (butyl FLIP), which are used in the continuous assay of
phosphatidylinositol-specific phospholipase C (PI-PLC). PI-PLC activity is a marker for
distinguishing between pathogenic and nonpathogenic Listeria species.

Below is a generalized experimental workflow for a PI-PLC assay using a fluorogenic substrate
derived from N-Butylfluorescein.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b562091?utm_src=pdf-body
https://www.benchchem.com/product/b562091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Assay Preparation
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Generalized workflow for a PI-PLC assay.

Detailed Methodology:

e Preparation of Reagents:
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[e]

Prepare a 1X PLC reaction buffer.

o

Dissolve the N-Butylfluorescein-derived substrate (e.g., butyl FLIP) in the reaction buffer
to create a stock solution.

(¢]

Prepare a positive control by diluting a stock solution of PI-PLC in the reaction buffer.

[¢]

Prepare experimental samples and negative controls in the reaction buffer.

o Assay Procedure:
o Prepare a working solution of the fluorogenic substrate.

o In a microplate, add the substrate working solution to the wells containing the samples and
controls.

o Incubate the plate at 37°C for a specified period (e.g., 1.5 hours).
o Data Acquisition:

o Measure the fluorescence intensity using a microplate reader at an excitation wavelength
of approximately 467 nm and an emission wavelength of approximately 512 nm. An
increase in fluorescence indicates the enzymatic cleavage of the substrate by PI-PLC.

Chemical Compatibility

Specific chemical compatibility data for N-Butylfluorescein is not extensively documented.
However, based on the general properties of fluorescein derivatives, it is prudent to avoid
contact with strong oxidizing agents. For laboratory equipment, materials such as glass and
polypropylene are generally considered compatible. When selecting tubing and other
apparatus, it is recommended to consult general chemical compatibility charts and conduct
small-scale tests if there is any uncertainty.

This guide is intended to provide a comprehensive overview of the safe handling of N-
Butylfluorescein powder. It is not a substitute for a thorough review of the specific Safety Data
Sheet (SDS) provided by the manufacturer and adherence to all institutional safety protocols.
Always prioritize safety in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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